Cas no 888412-08-6 (2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide)

2,4-Dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide is a synthetic organic compound featuring a benzamide core linked to a coumarin-thiazole hybrid structure. This molecular architecture imparts unique physicochemical properties, making it of interest in pharmaceutical and agrochemical research. The presence of the coumarin moiety suggests potential fluorescence or bioactivity, while the thiazole ring enhances stability and binding affinity. The dimethyl substitution on the benzamide may influence solubility and metabolic stability. This compound is primarily utilized in exploratory studies for its structural versatility, serving as a scaffold for developing novel therapeutic agents or functional materials. Its well-defined synthesis route allows for precise modifications to optimize performance in target applications.

2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide structure

888412-08-6 structure

Product Name:2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

CAS No:888412-08-6

MF:C₂₁H₁₆N₂O₃S

MW:376.428343772888

CID:6020093

PubChem ID:4460970

Update Time:2025-10-28

2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
- Benzamide, 2,4-dimethyl-N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-
- 2,4-dimethyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
- F1447-0372
- 888412-08-6
- 2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide
- AB00674438-01
- 2,4-dimethyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide
- AKOS024608668
- Inchi： 1S/C21H16N2O3S/c1-12-7-8-15(13(2)9-12)19(24)23-21-22-17(11-27-21)16-10-14-5-3-4-6-18(14)26-20(16)25/h3-11H,1-2H3,(H,22,23,24)
- InChI Key： OGVKBJNYIWOHOO-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC3=CC=CC=C3OC2=O)=CS1)(=O)C1=CC=C(C)C=C1C

Computed Properties

Exact Mass: 376.08816355g/mol
Monoisotopic Mass: 376.08816355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 623
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 96.5Å²

Experimental Properties

Density: 1.376±0.06 g/cm3(Predicted)
pka: 7.28±0.50(Predicted)

2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1447-0372-2μmol	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1447-0372-5μmol	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1447-0372-10μmol	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1447-0372-1mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1447-0372-2mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1447-0372-3mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1447-0372-4mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1447-0372-5mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1447-0372-10mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6	90%+	10mg	$79.0	2023-05-17
A2B Chem LLC	BA76811-1mg	2,4-dimethyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide	888412-08-6		1mg	$245.00	2024-04-19

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Additional information on 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

Comprehensive Overview of 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 888412-08-6)

The compound 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 888412-08-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its hybrid architecture, combining a benzamide core with a thiazole ring and a coumarin derivative (2H-chromen-2-one). This integration of multiple pharmacophores suggests potential multifunctional biological activities, making it a subject of interest for drug discovery and development.

Recent studies highlight the growing demand for heterocyclic compounds like 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide due to their versatility in targeting enzymes and receptors. Researchers are particularly intrigued by the coumarin-thiazole hybrid structure, which is known for its antioxidant, anti-inflammatory, and potential anticancer properties. These attributes align with current trends in precision medicine, where multi-target therapeutics are increasingly sought after.

The synthetic pathway for CAS No. 888412-08-6 involves meticulous steps to ensure the stability of its thiazole and coumarin moieties. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven drug design, computational modeling of this compound could accelerate its exploration in structure-activity relationship (SAR) studies.

From an industrial perspective, 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide is classified as a high-value intermediate in organic synthesis. Its applications span material science, where its fluorescence properties are exploited for sensor development, and agrochemicals, owing to its potential pesticidal activity. These diverse uses underscore its commercial relevance in sectors beyond pharmaceuticals.

Environmental and safety profiles of CAS No. 888412-08-6 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating biodegradation pathways and eco-friendly synthesis methods to align with global sustainability goals. This focus resonates with public interest in environmentally benign chemicals and circular economy practices.

In summary, 2,4-dimethyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide exemplifies the convergence of medicinal chemistry and materials innovation. Its multifaceted nature addresses pressing questions in drug development, sustainable manufacturing, and functional materials, positioning it as a compound of enduring scientific and industrial significance.